Cas no 1872433-61-8 (1,1,1-Trifluoroethyl-PEG4-Tos)

• Product Name: 1,1,1-Trifluoroethyl-PEG4-Tos
• CAS No: 1872433-61-8
• MF: C₁₇H₂₅F₃O₇S
• MW: 430.436415433884
• CID: 3044808
• PubChem ID: 119058294
• Update Time: 2025-06-13

1,1,1-Trifluoroethyl-PEG4-Tos Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoroethyl-PEG5-Tos
• 1,1,1-Trifluoroethyl-PEG4-Tos
• 3,6,9,12-Tetraoxatetradecan-1-ol, 14,14,14-trifluoro-, 1-(4-methylbenzenesulfonate)
• MS-27643
• C70096
• BP-23122
• CS-0115169
• 1872433-61-8
• 2-[2-[2-[2-(2,2,2-trifluoroethoxy)ethoxy]ethoxy]ethoxy]ethyl 4-methylbenzenesulfonate
• AKOS040740976
• 14,14,14-trifluoro-3,6,9,12-tetraoxatetradecan-1-yl 4-methylbenzene-1-sulfonate
• HY-140379
• DA-48978
• 14,14,14-trifluoro-3,6,9,12-tetraoxatetradecyl 4-methylbenzenesulfonate

• Inchi： 1S/C17H25F3O7S/c1-15-2-4-16(5-3-15)28(21,22)27-13-12-25-9-8-23-6-7-24-10-11-26-14-17(18,19)20/h2-5H,6-14H2,1H3
• InChI Key： UYAXEKCLHRTXQU-UHFFFAOYSA-N
• SMILES： C(OS(C1=CC=C(C)C=C1)(=O)=O)COCCOCCOCCOCC(F)(F)F

Computed Properties

• Exact Mass: 430.12730879g/mol
• Monoisotopic Mass: 430.12730879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.7Ų

Additional information on 1,1,1-Trifluoroethyl-PEG4-Tos

Comprehensive Guide to 1,1,1-Trifluoroethyl-PEG4-Tos (CAS No. 1872433-61-8): Properties, Applications, and Industry Insights

The compound 1,1,1-Trifluoroethyl-PEG4-Tos (CAS No. 1872433-61-8) is a highly specialized PEGylated reagent widely utilized in pharmaceutical research, bioconjugation, and material science. Its unique structure, featuring a trifluoroethyl group and a tosylate (Tos) leaving group, makes it invaluable for modifying biomolecules, enhancing solubility, and improving drug delivery systems. This article delves into its molecular characteristics, synthetic applications, and relevance to cutting-edge fields like ADC (Antibody-Drug Conjugate) development and click chemistry.

In recent years, the demand for PEG-based linkers like 1,1,1-Trifluoroethyl-PEG4-Tos has surged due to their role in optimizing drug pharmacokinetics. Researchers frequently search for terms such as "PEGylation techniques", "Tos-PEG derivatives", or "fluorinated PEG reagents", reflecting the compound's significance in improving biocompatibility and half-life extension of therapeutic agents. Its CAS No. 1872433-61-8 is often referenced in patents and academic papers, underscoring its industrial importance.

The four-ethylene glycol (PEG4) spacer in 1,1,1-Trifluoroethyl-PEG4-Tos provides optimal flexibility and hydrophilicity, critical for ligand-receptor interactions. This aligns with trending topics like "targeted drug delivery" and "nanocarrier design". Additionally, the trifluoroethyl moiety introduces metabolic stability, a feature highly sought after in proteolysis-targeting chimera (PROTAC) and small-molecule inhibitor development. Such attributes make it a staple in high-throughput screening libraries.

From a synthetic perspective, 1,1,1-Trifluoroethyl-PEG4-Tos serves as a versatile intermediate for cross-coupling reactions and nucleophilic substitutions. Its tosylate group facilitates efficient conjugation with amines, thiols, or hydroxyls, addressing common queries like "how to functionalize PEG linkers" or "Tos-PEG activation methods". This reactivity is pivotal for designing fluorescent probes and biodegradable polymers, areas gaining traction in bioimaging and sustainable materials research.

Quality control of CAS No. 1872433-61-8 involves rigorous HPLC and NMR validation, ensuring compliance with GMP standards—a topic frequently searched by QC/QA professionals. Furthermore, its stability under physiological pH conditions makes it suitable for in vivo applications, resonating with queries on "PEG linker stability" or "preclinical formulation excipients".

In conclusion, 1,1,1-Trifluoroethyl-PEG4-Tos (CAS No. 1872433-61-8) bridges innovation across drug discovery, biomaterials, and diagnostics. Its multifaceted utility ensures its prominence in answering modern scientific challenges, from personalized medicine to green chemistry initiatives.